Cas no 2137612-47-4 (2-Pyridinecarboxamide, 4-(aminomethyl)-3-fluoro-)

• Product Name: 2-Pyridinecarboxamide, 4-(aminomethyl)-3-fluoro-
• CAS No: 2137612-47-4
• MF: C₇H₈FN₃O
• MW: 169.156324386597
• CID: 5301759
• Update Time: 2025-05-23

2-Pyridinecarboxamide, 4-(aminomethyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, 4-(aminomethyl)-3-fluoro-

• Inchi： 1S/C7H8FN3O/c8-5-4(3-9)1-2-11-6(5)7(10)12/h1-2H,3,9H2,(H2,10,12)
• InChI Key： FZAAURBUJKNGOE-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=NC=CC(CN)=C1F

Additional information on 2-Pyridinecarboxamide, 4-(aminomethyl)-3-fluoro-

Comprehensive Overview of 2-Pyridinecarboxamide, 4-(aminomethyl)-3-fluoro- (CAS No. 2137612-47-4)

2-Pyridinecarboxamide, 4-(aminomethyl)-3-fluoro- (CAS No. 2137612-47-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of an aminomethyl group and a fluoro substituent on the pyridine ring, exhibits versatile reactivity, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for fluorinated bioactive molecules in modern medicine.

The compound's CAS No. 2137612-47-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure, featuring a pyridinecarboxamide backbone, offers opportunities for derivatization, which aligns with current trends in fragment-based drug design and medicinal chemistry optimization. Recent studies highlight its role in targeting enzymes and receptors, particularly in neurological and metabolic disorders, reflecting the broader industry focus on precision therapeutics.

In agrochemical applications, 2-Pyridinecarboxamide, 4-(aminomethyl)-3-fluoro- is explored for its potential as a pesticide intermediate, addressing the need for environmentally sustainable crop protection solutions. The fluoro moiety enhances the compound's bioavailability and stability, traits highly sought after in next-generation agrochemicals. This aligns with global discussions on green chemistry and reduced ecological footprints, topics frequently searched by stakeholders in the field.

From a synthetic perspective, the compound's aminomethyl group allows for facile conjugation with other pharmacophores, a feature leveraged in combinatorial chemistry libraries. Its compatibility with cross-coupling reactions and click chemistry protocols further underscores its utility in high-throughput screening platforms. These attributes resonate with the increasing adoption of AI-driven molecular modeling, a hot topic in pharmaceutical R&D circles.

Quality control and analytical profiling of CAS No. 2137612-47-4 are essential for ensuring reproducibility in research. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify purity, a concern frequently raised in online forums and scientific communities. The compound's stability under various storage conditions is another area of interest, particularly for industrial-scale applications.

In summary, 2-Pyridinecarboxamide, 4-(aminomethyl)-3-fluoro- represents a multifaceted tool in chemical innovation, bridging gaps between academic research and industrial applications. Its relevance to drug discovery, agrochemical development, and material science ensures its continued prominence in scientific literature and patent filings, making it a compound worth monitoring in evolving technological landscapes.